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Compound of Interest

Compound Name: Isopropyl glycolate

Cat. No.: B1293520 Get Quote

Isopropyl glycolate, with the chemical formula C₅H₁₀O₃ and a molecular weight of

approximately 118.13 g/mol , serves as a versatile intermediate in various chemical syntheses,

particularly within the pharmaceutical industry. This technical guide provides an in-depth

overview of its chemical properties, synthesis protocols, analytical methods, and potential

applications in drug development, tailored for researchers, scientists, and professionals in the

field.

Chemical and Physical Properties
Isopropyl glycolate, also known as isopropyl 2-hydroxyacetate, is the ester of glycolic acid

and isopropanol. Its fundamental properties are summarized in the table below, providing a

quick reference for laboratory and development settings.
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Property Value Reference

Molecular Formula C₅H₁₀O₃ [1][2]

Molecular Weight 118.13 g/mol [1][2]

CAS Number 623-61-0 [1]

Appearance Colorless liquid

Boiling Point 168-170 °C

Density 1.028 g/cm³

Solubility
Soluble in most organic

solvents

Synthesis of Isopropyl Glycolate
The synthesis of isopropyl glycolate can be achieved through several routes. Two prominent

methods are detailed below, offering flexibility in reagent and catalyst selection.

Fischer Esterification of Glycolic Acid
A straightforward and common method for synthesizing isopropyl glycolate is the Fischer

esterification of glycolic acid with isopropanol, catalyzed by an acid.

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark

apparatus, combine glycolic acid (1.0 equivalent) and isopropanol (3.0 equivalents).

Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid (H₂SO₄) or p-

toluenesulfonic acid (p-TSA) (0.01-0.05 equivalents). The use of a solid acid catalyst like

copper (II) sulfate (CuSO₄) at elevated temperatures (around 100°C) has also been reported.

Reaction Execution: Heat the mixture to reflux. The water formed during the reaction is

continuously removed by azeotropic distillation with isopropanol, collected in the Dean-Stark

trap.
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Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas

chromatography (GC) until the consumption of the limiting reagent is complete.

Work-up and Purification: Upon completion, cool the reaction mixture to room temperature.

Neutralize the acid catalyst with a mild base, such as sodium bicarbonate solution. Extract

the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with

brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The

crude product can be purified by fractional distillation to yield pure isopropyl glycolate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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